Cas no 1207045-99-5 (1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea)

• Product Name: 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea
• CAS No: 1207045-99-5
• MF: C₁₉H₂₆N₄O₂S
• MW: 374.500342845917
• CID: 5997925
• PubChem ID: 45504489
• Update Time: 2025-06-30

1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea
• AKOS024520677
• 1207045-99-5
• 1-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-3-(thiophen-2-ylmethyl)urea
• F5831-8680
• 1-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-3-[(thiophen-2-yl)methyl]urea
• 1-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-3-(thiophen-2-ylmethyl)urea
• VU0522352-1

• Inchi： 1S/C19H26N4O2S/c1-25-18-7-3-2-6-17(18)23-12-10-22(11-13-23)9-8-20-19(24)21-15-16-5-4-14-26-16/h2-7,14H,8-13,15H2,1H3,(H2,20,21,24)
• InChI Key： BGPCCTGRQNMFKT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NCCN1CCN(C2C=CC=CC=2OC)CC1)=O

Computed Properties

• Exact Mass: 374.17764726g/mol
• Monoisotopic Mass: 374.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea

Professional Introduction to Compound with CAS No 1207045-99-5 and Product Name: 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea

The compound with the CAS number 1207045-99-5 and the product name 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The molecular structure of 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea is characterized by the presence of a piperazine ring, a thiophene moiety, and a urea functional group. These components are strategically positioned to interact with biological targets in a manner that enhances binding affinity and selectivity. The piperazine ring, in particular, is well-known for its role in drug design due to its ability to form hydrogen bonds and its amphiphilic nature, which facilitates interaction with both hydrophilic and hydrophobic regions of biological targets.

Recent research has highlighted the importance of thiophene derivatives in medicinal chemistry. Thiophenes are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. In the case of 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea, the thiophene ring is linked to a methylurea group, which further modulates the compound's pharmacological profile. This structural arrangement has been shown to enhance solubility and bioavailability, key factors in drug development.

The urea functional group in the molecule also plays a crucial role in its biological activity. Urea-based compounds have been extensively studied for their potential as kinase inhibitors, particularly in the treatment of cancer and inflammatory diseases. The presence of the urea moiety in 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea contributes to its ability to interact with specific enzymes and receptors, thereby modulating cellular signaling pathways.

One of the most compelling aspects of this compound is its potential as a therapeutic agent. Preclinical studies have demonstrated that derivatives similar to 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea exhibit significant activity against various disease models. For instance, research indicates that such compounds may have applications in treating neurological disorders by modulating neurotransmitter activity. The piperazine ring's interaction with neurotransmitter receptors has been particularly well-documented, suggesting that this compound could serve as a lead for developing novel treatments for conditions such as depression and anxiety.

In addition to its neurological potential, 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea has shown promise in combating inflammatory diseases. The thiophene moiety has been found to possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. This makes it an attractive candidate for developing drugs that target chronic inflammatory conditions without the side effects associated with traditional anti-inflammatory agents.

The synthesis of 1-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-3-(thiophen-2-yl)methylurea involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of catalytic methods has also been explored to improve efficiency and reduce waste, aligning with modern green chemistry principles.

The pharmacokinetic properties of this compound are another area of interest. Studies have shown that derivatives similar to 1-{2-4-(2-methoxyphenyl)piperazin-1-yilethyl}-3-(thiophen--2-ylmethylurea exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that they could be developed into orally bioavailable drugs with prolonged half-lives, reducing the frequency of dosing required for therapeutic efficacy.

Computational modeling has also played a significant role in understanding the behavior of 1-{2--4(--)m--methoxyphenypiperazin--11--ylethyleth--32(thien--22--yilmethyl)urea at both molecular and cellular levels. Molecular docking studies have been used to predict binding interactions with target proteins, while computer simulations have helped elucidate mechanisms of action. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds rapidly.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals due to its structural similarity to known herbicides and fungicides. The ability of thiophene derivatives to interact with biological targets at low concentrations makes them particularly suitable for use as crop protection agents without posing significant environmental risks.

In conclusion, 1207045_99_5 represents a promising lead compound with diverse therapeutic applications. Its unique structural features—comprising a piperazine ring, 12_04_05_99_5, thiophene moiety, 12_04_05_99_5, and urea functional group—contribute to its remarkable biological activity, 12_04_05_99_5, making it an attractive candidate for further development into novel therapeutics targeting neurological disorders, 12_04_05_99_5, inflammatory diseases, 12_04_05_99_5, and potentially other conditions yet to be fully explored, 12_04_05_99_5.